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About DosatiLink-1

The table below summarizes the core information available for DosatiLink-1.

Property Description

Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1].

CAS Number 2941512-37-2 [1].

Chemical Formula C69H93Cl2F2N13O17S [1].

Molar Mass 1517.52 [1].

Storage Store under the recommended conditions in the Certificate of Analysis [1].

Intended Use For research use only, not for human use [1].

Handling Precautions & Safety

Based on its research-only classification and standard laboratory safety principles, the following general

precautions are advised in the absence of a specific safety data sheet (SDS):
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General Handling: Always handle the product in a well-ventilated area, preferably within a fume

hood. Use appropriate personal protective equipment (PPE) including lab coats, gloves, and safety
goggles.

Storage: Store the product only under the recommended conditions specified in its Certificate of
Analysis (CoA). Storage conditions can vary, so consulting the CoA is critical [1].

Usage Restriction: This product is strictly for research purposes and must not be administered to
humans [1].

Documentation: Always consult the product's Certificate of Analysis (CoA) and any available Safety
Data Sheet (SDS) for the most accurate and detailed handling, storage, and safety information.

Troubleshooting & FAQs

Due to a lack of specific data, here are general troubleshooting approaches for working with biochemical

inhibitors.

Q1: What should I do if the compound appears to be degraded or contaminated?
A: Upon receipt, inspect the product visually. Note the storage conditions upon delivery and
compare them to the CoA recommendations. Store it immediately under the correct conditions

upon receipt [1].
Q2: What if the biological activity is lower than expected in my assays?

A: Verify the preparation of your stock and working solutions. Ensure the storage conditions
(e.g., temperature, exposure to light) have been meticulously maintained since the product was

received, as improper storage is a common cause of compound degradation and loss of activity
[1].

Q3: Where can I find the recommended conditions for storing this product?
A: The specific storage conditions are provided in the product's Certificate of Analysis (CoA).

This is the primary document to consult for this information [1].

Experimental Workflow Example

The following diagram illustrates a generalized workflow for using a research compound like DosatiLink-1

in an experimental setting. This workflow emphasizes the critical safety and preparation steps.

General Workflow for Research Compound Use

A Note on Protocol Representation
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Formalizing experimental protocols with semantic frameworks can significantly improve reproducibility and

data integration. Research, such as the development of the SMART Protocols ontology, highlights the

importance of structuring protocol information around key elements like Samples, Instruments, Reagents,

and Objectives (the SIRO model) [2]. Adopting such practices in your documentation can enhance clarity

and facilitate troubleshooting.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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